3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular formula of 3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride is C10H12BrClFNO . Unfortunately, the specific structure or spectra were not found in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride are not fully detailed in the search results. It has a molecular weight of 296.56 g/mol.Scientific Research Applications
Docking and QSAR Studies for Kinase Inhibitors
Research involving compounds structurally related to 3-(2-Bromo-4-fluorophenoxy)pyrrolidine hydrochloride has focused on docking and quantitative structure–activity relationship (QSAR) studies. For instance, the study of fluoro-4-(pyrrolo[2,1-f][1,2,4]triazin-4-yloxy)aniline and related derivatives as c-Met kinase inhibitors utilized docking to analyze molecular features contributing to high inhibitory activity. These studies are pivotal in understanding the interaction of such compounds with specific biological targets (Caballero et al., 2011).
Synthesis and Characterization of Heterocycle-Based Molecules
Another aspect of research involves the synthesis and characterization of new heterocyclic molecules. For example, studies on compounds like 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one focus on their synthesis and reactivity. Such research is fundamental in expanding the chemical library of novel compounds with potential applications in various fields (Murthy et al., 2017).
Development of New Fluorescent Chemosensors
Research has also been conducted on the development of new fluorescent chemosensors based on pyrrolo[3,4-c]pyridine derivatives. These chemosensors have shown high selectivity and sensitivity for certain metal ions, like Fe3+/Fe2+, and have been applied in living cell imaging, demonstrating their potential in biological and environmental monitoring (Maity et al., 2018).
Application in Targeted Protein Degradation
Another intriguing application is in the field of targeted protein degradation. For instance, the synthesis of 3-fluoro-4-hydroxyprolines and their application in the VHL E3 ubiquitin ligase for targeted protein degradation showcases the potential of these compounds in medicinal chemistry and drug development (Testa et al., 2018).
Safety and Hazards
properties
IUPAC Name |
3-(2-bromo-4-fluorophenoxy)pyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrFNO.ClH/c11-9-5-7(12)1-2-10(9)14-8-3-4-13-6-8;/h1-2,5,8,13H,3-4,6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FNELYEMWSCJTNU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1OC2=C(C=C(C=C2)F)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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